Methyl 6-isopropyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[(4-methoxybenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C20H24N2O4S.ClH/c1-12(2)22-10-9-15-16(11-22)27-19(17(15)20(24)26-4)21-18(23)13-5-7-14(25-3)8-6-13;/h5-8,12H,9-11H2,1-4H3,(H,21,23);1H
• InChI Key: AGWAKNQMLUPMHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C20H25ClN2O4S
• Molecular Weight: 424.9 g/mol

Description

Compounds like the one you mentioned often belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms of at least two different elements. Pyrazolines and pyrimidines, for example, are heterocyclic compounds that have shown a range of biological and pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like the one described for the synthesis of pyrazolines. In this process, a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride are mixed in ethanol in the presence of glacial acetic acid and refluxed.

Molecular Structure Analysis

The molecular structure of these compounds is often determined using techniques like mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. For example, the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. They are often characterized by techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Novel Anti-inflammatory Agents

Research involving structurally related molecules has focused on the synthesis of compounds as potential anti-inflammatory agents. One study described the synthesis of methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, inspired by the anti-inflammatory activity of a related molecule, indicating the potential for derivatives of thieno[2,3-c]pyridine in developing new anti-inflammatory drugs (Moloney, 2001).

Heterocyclic Chemistry and Novel Fused Systems

Another area of application is in the field of heterocyclic chemistry, where derivatives of thieno[2,3-b]pyridine are used to synthesize novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These compounds are of interest due to their potential biological activities, highlighting the versatility of thieno[2,3-c]pyridine derivatives in creating complex heterocyclic systems with possible therapeutic uses (Bakhite, Al‐Sehemi, & Yamada, 2005).

Microwave-Assisted Synthesis

The microwave-assisted synthesis of pyridothiazines, isothiazolopyridines, and pyridothiazepines demonstrates the application of thieno[2,3-b]pyridine derivatives in synthesizing compounds with valuable biological activities. This method offers advantages in yield and reaction time over conventional methods, indicating the importance of these derivatives in streamlining synthetic processes for compounds with potential biological uses (Youssef, Azab, & Youssef, 2012).

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the biological system they interact with. Some compounds have shown neuroprotective and anti-inflammatory properties through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The safety and hazards associated with these compounds can depend on their specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

The future research directions for these compounds could involve further exploration of their biological and pharmacological activities. For example, the novel scaffolds of triazole-pyrimidine-based compounds have potential to be developed as neuroprotective and anti-neuroinflammatory agents.